Cas no 543-87-3 (1-Butanol, 3-methyl-,1-nitrate)

1-Butanol, 3-methyl-,1-nitrate Properties

Names and Identifiers

• 1-Butanol, 3-methyl-,1-nitrate
• ISOAMYL NITRATE
• isopentyl nitrate
• 1-Butanol,3-methyl-,nitrate
• 2-methyl-4-nitrooxybutane
• 3-Methyl-1-butanol nitrate
• 3-methyl-1-butyl nitrate
• ISOPENTYL ALCOHOL,NITRATE
• Nitrito d'amile [Italian]
• 3-Methylbutyl Nitrate
• Iso-Amylnitrate
• isopentyl alcohol, nitrate
• Isopentyl Nitrate
• 3-methylbutyl nitrate
• SCHEMBL287823
• 1-Butanol, 3-methyl-, 1-nitrate
• D91078
• Nitrito d'amile
• EINECS 208-852-7
• ISOAMYL NITRATE [MI]
• MFCD00007042
• FT-0627323
• InChI=1/C5H11NO3/c1-5(2)3-4-9-6(7)8/h5H,3-4H2,1-2H3
• iso-Pentyl nitrate
• 543-87-3
• DTXSID70110029
• Iso-amyl nitrate
• UNII-7ARR7RA61E
• AKOS006230622
• 7ARR7RA61E
• BS-23580
• BRN 1702824
• 1-Butanol, 3-methyl-, nitrate
• nitric acid isopentyl ester
• 3-Methyl-1-butanol 1-nitrate
• NS00033065
• iso-amyl-nitrate
• Q27266852
• NTHGIYFSMNNHSC-UHFFFAOYSA-
• I0088
• isoamylnitrat
• DTXCID4065284
• 4-01-00-01683 (Beilstein Handbook Reference)
• 3Methylbutyl nitrate
• 1Butanol, 3methyl, 1nitrate
• Isoamylnitrate
• 3Methyl1butanol nitrate
• DB-052557
• 1Butanol, 3methyl, nitrate
• +Expand

• MDL： MFCD00007042
• InChIKey： NTHGIYFSMNNHSC-UHFFFAOYSA-N
• Inchi： 1S/C5H11NO3/c1-5(2)3-4-9-6(7)8/h5H,3-4H2,1-2H3
• SMILES： CC(C)CCO[N+](=O)[O-]

Computed Properties

• Exact Mass: 133.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 133.074
• Heavy Atom Count: 9
• Complexity: 86.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55A^2

Experimental Properties

• LogP: 1.76400
• PSA: 55.05000
• Merck: 5122
• Refractive Index: 1.4110-1.4140
• Boiling Point: 148°C(lit.)
• Melting Point: -61.6°C (estimate)
• Flash Point: 49 ºC
• Color/Form: Colorless liquid.
• Solubility: Slightly soluble in water, soluble in alcohol \ ether
• Sensitiveness: Sensitive to air and light
• Density: 1.019

1-Butanol, 3-methyl-,1-nitrate Security Information

• Symbol: GHS02 GHS07
• RTECS：NT0187000
• Safety Term：3.1
• Safety Instruction： S7/9; S17; S36/37/39
• Packing Group：III
• Packing Group：III
• Hazard Level：3.1
• Hazardous Material transportation number：1112
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Storage Condition：Warehouse ventilation and low temperature drying
• PackingGroup：III
• HazardClass：3.1

1-Butanol, 3-methyl-,1-nitrate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters